Cas no 3234-02-4 (trans-2,3-Dibromo-2-butene-1,4-diol)

Technical Introduction: trans-2,3-Dibromo-2-butene-1,4-diol trans-2,3-Dibromo-2-butene-1,4-diol is a brominated diol compound characterized by its distinct trans-configuration and reactive functional groups. The presence of bromine atoms at the 2- and 3-positions enhances its utility as an intermediate in organic synthesis, particularly in the preparation of halogenated derivatives or cross-coupling reactions. The diol functionality offers versatility for further derivatization, including esterification or etherification. Its well-defined stereochemistry ensures consistent reactivity, making it valuable for applications in pharmaceuticals, agrochemicals, or specialty materials. The compound’s stability under controlled conditions and high purity further support its use in precision synthetic workflows.
trans-2,3-Dibromo-2-butene-1,4-diol structure
3234-02-4 structure
Product Name:trans-2,3-Dibromo-2-butene-1,4-diol
CAS No:3234-02-4
MF:C4H6Br2O2
MW:245.897240161896
CID:43947
PubChem ID:24848605
Update Time:2025-06-09

trans-2,3-Dibromo-2-butene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • trans-2,3-Dibromo-2-butene-1,4-diol
    • 2,3-Dibromo-2-butene-1,4-diol
    • trans-2,3-Dibromo-2-buten-1,4-diol
    • trans-1,4-Dihydroxy-2,3-dibromo-2-butene
    • trans-2.3-Dibromo-2-butene-1.4-diol
    • 2 3-DIBROMO-2-BUTENE-1 4-DIOL(GC)
    • 2,3,5,6-TETRAFLUORO-N-HYDROXY-ISONICOTINAMIDINE
    • 2,3-Dibrom-but-2-en-1,4-diol
    • 2,3-Dibromo-2-buten-1,4-diol
    • 2,3-dibromo-2-butene-4-diol
    • 2,3-dibromo-but-2-ene-1,4-diol
    • 2,3-Dibromobut-2-ene-1,4-diol
    • 4-diol,2,3-dibromo-2-Butene-1
    • DBD
    • dibromoducitol
    • mitolactol
    • Penton22
    • Peton22
    • (E)-2,3-Dibromo-2-butene-1,4-diol
    • DTXSID3024942
    • W297831A99
    • CS-0137360
    • 21285-46-1
    • EINECS 221-779-5
    • trans-2,3-Dibromo-1,4-dihydroxy-2-butene
    • (2E)-2,3-Dibromo-2-butene-1,4-diol
    • 2,3-Dibromo-2-butene-1,4-diol, (E)-
    • AS-12280
    • (2E)-2,3-Dibromo-2-butene-1,4-diol #
    • 9JDK8XU90X
    • CAS-21285-46-1
    • (E)-2,3-dibromobut-2-ene-1,4-diol
    • 2,3-Dibromobutene-1,4-diol
    • NSC76595
    • UNII-W297831A99
    • H12068
    • AKOS003368867
    • 2-Butene-1,4-diol, 2,3-dibromo-, (E)-
    • HMS3039O16
    • MFCD00004698
    • EINECS 244-313-2
    • NCGC00258653-01
    • 2-Butene-1,4-diol,2,3-dibromo-,(2E)-
    • Tox21_201101
    • 3234-02-4
    • AI3-26932
    • EN300-7394011
    • W-106846
    • MLS002152945
    • 2-butene-1,4-diol, 2,3-dibromo-, (2E)-
    • 2-Butene-1, 2,3-dibromo-
    • DTXCID10196620
    • NSC-76595
    • SCHEMBL702309
    • D2169
    • InChI=1/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2/b4-3
    • (2E)-2,3-dibromobut-2-ene-1,4-diol
    • CHEMBL1455983
    • UNII-9JDK8XU90X
    • A923639
    • NCGC00091740-02
    • 2,3-DIBROMO-2-BUTENE-1,4-DIOL, TRANS-
    • NCGC00091740-01
    • Q27292221
    • NS00026826
    • SMR001224537
    • CCRIS 4781
    • NSC 76595
    • trans-2,3-Dibromo-2-butene-1,4-diol, 97%
    • 2-Butene-1,4-diol, 2,3-dibromo-
    • 244-313-2
    • DTXCID204942
    • 221-779-5
    • DTXSID90274233
    • MDL： MFCD00004698
    • Inchi： 1S/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2/b4-3+
    • InChI Key： MELXIJRBKWTTJH-ONEGZZNKSA-N
    • SMILES： Br/C(/CO)=C(\CO)/Br

Computed Properties

  • Exact Mass: 243.87300
  • Monoisotopic Mass: 243.873
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 88.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: White crystals or white powder
  • Density: 1.9671 (rough estimate)
  • Melting Point: 112-114 °C (lit.)
  • Boiling Point: 318.1±42.0 °C at 760 mmHg
  • Flash Point: 146.2±27.9 °C
  • Refractive Index: 1.5230 (estimate)
  • Water Partition Coefficient: 1-5 g/100 mL at 21 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 40.46000
  • LogP: 0.97240
  • Solubility: Soluble in ethanol. Slightly soluble in dichloroethane
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

trans-2,3-Dibromo-2-butene-1,4-diol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • RTECS：EM6910000
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • Safety Term：6.1
  • Packing Group：I; II; III
  • Risk Phrases：R36/37/38

trans-2,3-Dibromo-2-butene-1,4-diol Customs Data

  • HS CODE：2905590090
  • Customs Data：

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
Order Number:sfd19598
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Amadis Chemical Company Limited
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(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
Order Number:A923639
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:37
Price ($):175.0
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Suzhou Senfeida Chemical Co., Ltd
(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
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Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:3234-02-4)trans-2,3-Dibromo-2-butene-1,4-diol
A923639
Purity:99%
Quantity:1kg
Price ($):175.0
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